Cas no 1261926-64-0 (2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid)

• Product Name: 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid
• CAS No: 1261926-64-0
• MF: C₁₄H₈F₂O₄
• MW: 278.207731246948
• MDL: MFCD18321467
• CID: 2622210
• PubChem ID: 53227339
• Update Time: 2025-07-24

2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321467
• 1261926-64-0
• DTXSID10690895
• 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid, 95%
• 2-(3-CARBOXY-5-FLUOROPHENYL)-4-FLUOROBENZOIC ACID
• 5,5'-Difluoro[1,1'-biphenyl]-2,3'-dicarboxylic acid
• 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid

• MDL： MFCD18321467
• Inchi： 1S/C14H8F2O4/c15-9-1-2-11(14(19)20)12(6-9)7-3-8(13(17)18)5-10(16)4-7/h1-6H,(H,17,18)(H,19,20)
• InChI Key： BHAOFYKFRACTIN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=C(C=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 278.03906506Da
• Monoisotopic Mass: 278.03906506Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid

Comprehensive Overview of 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid (CAS No. 1261926-64-0)

2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid (CAS No. 1261926-64-0) is a fluorinated aromatic carboxylic acid derivative with significant applications in pharmaceutical intermediates and organic synthesis. This compound, characterized by its dual carboxylic acid functional groups and fluorine substitutions, has garnered attention in recent years due to its potential role in the development of novel therapeutics and advanced materials. Researchers and industry professionals frequently search for this compound under keywords like "fluorinated benzoic acid derivatives", "pharmaceutical building blocks", and "CAS 1261926-64-0 applications", reflecting its growing importance in modern chemistry.

The molecular structure of 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid features two distinct carboxylic acid groups attached to a biphenyl core, with fluorine atoms strategically positioned at the 4- and 5-positions. This unique arrangement contributes to its enhanced reactivity and solubility properties compared to non-fluorinated analogs. Recent studies have explored its utility as a precursor for PET radiotracers and bioconjugation reagents, aligning with current trends in precision medicine and diagnostic imaging. The compound's structure-activity relationships (SAR) are particularly interesting to medicinal chemists investigating fluorine effects on drug potency and metabolic stability.

From a synthetic chemistry perspective, CAS 1261926-64-0 serves as a valuable intermediate for constructing more complex molecular architectures. Its dual acid functionality allows for selective derivatization at either carboxyl group, enabling the creation of asymmetric compounds with tailored properties. This characteristic has led to its investigation in supramolecular chemistry applications, where researchers are exploring its potential as a hydrogen bonding motif in crystal engineering. The presence of fluorine atoms also makes this compound relevant to studies of fluorine-fluorine interactions in solid-state structures.

In the context of green chemistry initiatives, 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid has been examined for its potential in metal-free catalysis and organocatalysis applications. The electron-withdrawing nature of the fluorine substituents enhances the acidity of the carboxyl groups, making it a candidate for Brønsted acid catalysis in certain transformations. Recent patent literature reveals growing interest in this compound for developing biodegradable polymers and environmentally friendly materials, addressing current concerns about sustainable chemical production.

Analytical characterization of 1261926-64-0 typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. The fluorine atoms provide distinctive spectroscopic signatures that facilitate structural verification and purity assessment. Quality control parameters for this compound often include specifications for residual solvents, heavy metal content, and isomeric purity, reflecting the stringent requirements of pharmaceutical applications.

The commercial availability of 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid has increased in response to demand from contract research organizations and academic laboratories. Suppliers typically offer this compound with various certificates of analysis (CoA) and under different packaging conditions to meet diverse research needs. Storage recommendations generally emphasize protection from moisture and maintenance at controlled temperatures to preserve the compound's stability over extended periods.

Future research directions for CAS 1261926-64-0 may explore its potential in click chemistry applications, particularly where the carboxylic acid groups can be converted to more reactive functionalities. The compound's structural features also suggest possible utility in developing fluorescent probes or molecular sensors, especially for biomedical imaging applications. As the pharmaceutical industry continues to investigate fluorine-containing drugs, this bifunctional fluorinated aromatic acid is likely to maintain its relevance in drug discovery programs.

From a regulatory standpoint, 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid is generally regarded as a research chemical with no significant environmental or health hazards when handled properly. However, standard laboratory precautions for handling carboxylic acids should be observed, including the use of appropriate personal protective equipment (PPE) and proper ventilation systems. Material safety data sheets (MSDS) provided by manufacturers contain detailed information about handling, storage, and disposal procedures.

The synthesis of 1261926-64-0 typically involves multi-step organic transformations starting from commercially available fluorinated precursors. Recent literature has described optimized routes that emphasize atom economy and reduced waste generation, reflecting the chemical industry's shift toward more sustainable practices. Process chemists have focused particularly on improving the yield and purity of the final product while minimizing the use of hazardous reagents.

In conclusion, 2-(3-Carboxy-5-fluorophenyl)-4-fluorobenzoic acid (CAS No. 1261926-64-0) represents an important building block in modern organic and medicinal chemistry. Its unique combination of fluorine substituents and carboxylic acid functionalities makes it valuable for diverse applications ranging from pharmaceutical development to materials science. As research into fluorine chemistry and multifunctional intermediates continues to advance, this compound is poised to play an increasingly significant role in scientific innovation and industrial applications.